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Compound of Interest

Compound Name:
Ethyl 2-(3-fluorophenyl)-2-

oxoacetate

Cat. No.: B035029 Get Quote

An In-depth Technical Guide to Ethyl 2-(3-fluorophenyl)-2-oxoacetate (CAS 110193-59-4)

This technical guide provides a comprehensive overview of the properties, suppliers, and

synthetic applications of ethyl 2-(3-fluorophenyl)-2-oxoacetate, CAS number 110193-59-4.

The information is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Properties
Ethyl 2-(3-fluorophenyl)-2-oxoacetate is a fluorinated aromatic alpha-keto ester. Its chemical

structure, featuring a reactive keto-ester moiety and a fluorinated phenyl ring, makes it a

valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of Ethyl 2-(3-fluorophenyl)-2-oxoacetate
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Property Value Source

CAS Number 110193-59-4 N/A

Molecular Formula C₁₀H₉FO₃ [1]

Molecular Weight 196.18 g/mol [1]

Boiling Point 271.7 ± 23.0 °C (Predicted) N/A

Density 1.213 ± 0.06 g/cm³ (Predicted) N/A

Vapor Pressure 0.00633 mmHg at 25°C N/A

Refractive Index 1.497 N/A

Flash Point 114.6 °C N/A

LogP 1.57150 N/A

Purity Typically ≥95% [2]

Synthesis and Experimental Protocols
While specific experimental literature for the synthesis of ethyl 2-(3-fluorophenyl)-2-
oxoacetate is not readily available, a common and analogous method is the Friedel-Crafts

acylation of a corresponding aromatic compound. The following protocol is adapted from the

synthesis of a structurally similar compound and can serve as a starting point for the synthesis

of the title compound.

General Synthesis Workflow

General Synthesis Workflow

Fluorobenzene +
Ethyl Oxalyl Chloride

Friedel-Crafts
Acylation

AlCl₃ (Lewis Acid)

Aqueous Workup
& Extraction

Column Chromatography
or Distillation

Ethyl 2-(3-fluorophenyl)
-2-oxoacetate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reactions_of_Ethyl_2_3_bromophenyl_2_oxoacetate_with_Nucleophiles.pdf
https://www.benchchem.com/product/b035029?utm_src=pdf-body
https://www.benchchem.com/product/b035029?utm_src=pdf-body
https://www.benchchem.com/product/b035029?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A generalized workflow for the synthesis of ethyl 2-(3-fluorophenyl)-2-oxoacetate.

Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a general procedure for the Friedel-Crafts acylation of fluorobenzene.

Materials:

Anhydrous Aluminum Chloride (AlCl₃)

Fluorobenzene

Ethyl oxalyl chloride

Anhydrous Dichloromethane (DCM)

Ice

Dilute Hydrochloric Acid (HCl)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask under an inert atmosphere, suspend anhydrous AlCl₃ in anhydrous

DCM.

Cool the suspension to 0-5 °C in an ice bath.

Add fluorobenzene to the stirred suspension.

Add ethyl oxalyl chloride dropwise, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, carefully pour the reaction mixture onto crushed ice to quench the reaction

and decompose the aluminum chloride complex.

Separate the organic layer and wash sequentially with dilute HCl, water, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced

pressure.

Purify the crude product by column chromatography or vacuum distillation.

Chemical Reactivity and Applications
Ethyl 2-(3-fluorophenyl)-2-oxoacetate is a versatile building block for the synthesis of various

heterocyclic compounds, which are of interest in medicinal chemistry. Its reactivity is primarily

centered around the α-ketoester functionality.

Application in Heterocycle Synthesis

One common application of α-ketoesters is in the synthesis of quinoxaline derivatives through

condensation with o-phenylenediamines.

Reaction Workflow: Quinoxaline Synthesis
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Caption: Workflow for the synthesis of a quinoxaline derivative.

Experimental Protocol: Synthesis of 3-(3-fluorophenyl)quinoxalin-2(1H)-one
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This protocol is a general procedure for the synthesis of quinoxalinones.

Materials:

Ethyl 2-(3-fluorophenyl)-2-oxoacetate

o-Phenylenediamine

Glacial Acetic Acid or Ethanol

Procedure:

Dissolve ethyl 2-(3-fluorophenyl)-2-oxoacetate and o-phenylenediamine in glacial acetic

acid or ethanol in a round-bottom flask.

Heat the reaction mixture to reflux and monitor by TLC.

Upon completion, cool the mixture to room temperature.

If using acetic acid, pour the mixture into ice-cold water to precipitate the product.

Collect the precipitate by vacuum filtration.

Wash the solid with cold water and a small amount of cold ethanol.

Recrystallize the crude product from a suitable solvent to obtain the pure quinoxalinone

derivative.

Suppliers
Ethyl 2-(3-fluorophenyl)-2-oxoacetate is available from various chemical suppliers. The

following table lists some of the known suppliers.

Table 2: Suppliers of Ethyl 2-(3-fluorophenyl)-2-oxoacetate
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Supplier Purity/Notes

Rieke Metals N/A

Matrix Scientific 97%

Crysdot 97%

American Custom Chemicals Corporation 95.00%

AK Scientific N/A

Smolecule In Stock

AOBChem 95%

Shanghai Witofly Chemical Co.,Ltd N/A

BETAPHARM-CN 95%

Safety Information
Ethyl 2-(3-fluorophenyl)-2-oxoacetate should be handled with care in a well-ventilated

laboratory, and appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS)

provided by the supplier. General hazard statements for similar compounds include H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[3] Precautionary statements include P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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